Cas no 954720-65-1 (1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea)

• Product Name: 1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea
• CAS No: 954720-65-1
• MF: C₁₉H₁₉ClFN₃O₂
• MW: 375.824466943741
• CID: 6308885
• PubChem ID: 16920368
• Update Time: 2025-06-26

1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea
• AKOS024644173
• F2372-0462
• 1-(2-chlorophenyl)-3-({1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl}methyl)urea
• 1-(2-chlorophenyl)-3-[[1-[(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]methyl]urea
• 1-(2-chlorophenyl)-3-((1-(4-fluorobenzyl)-5-oxopyrrolidin-3-yl)methyl)urea
• 954720-65-1

• Inchi： 1S/C19H19ClFN3O2/c20-16-3-1-2-4-17(16)23-19(26)22-10-14-9-18(25)24(12-14)11-13-5-7-15(21)8-6-13/h1-8,14H,9-12H2,(H2,22,23,26)
• InChI Key： ZTVFPHZIKCPVTJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC1CC(N(CC2C=CC(=CC=2)F)C1)=O)=O

Computed Properties

• Exact Mass: 375.1149827g/mol
• Monoisotopic Mass: 375.1149827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea

1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea: A Comprehensive Overview

The compound 1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea, identified by the CAS number 954720-65-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Structure and Properties

The molecular structure of 1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea comprises a urea group attached to a substituted pyrrolidine ring and a chlorophenyl group. The presence of the 5-oxopyrrolidine moiety introduces a lactam functionality, which is known for its stability and reactivity in various chemical reactions. The substitution patterns on the aromatic rings (chlorine at position 2 and fluorine at position 4) suggest potential electronic effects that could influence the compound's reactivity and pharmacokinetic properties.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Recent studies have highlighted the use of microwave-assisted synthesis to enhance reaction efficiency and yield. The key steps include the formation of the pyrrolidine ring, introduction of the oxo group, and subsequent coupling with the urea moiety. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the final product.

Biological Activity and Applications

Research into the biological activity of 1-(2-chlorophenyl)-3-({1-(4-fluorophenyl)methyl-5-oxopyrrolidin-3-yl}methyl)urea has revealed promising results in several areas. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a candidate for drug development in conditions such as diabetes and neurodegenerative diseases. Additionally, its ability to modulate ion channels has been explored in the context of cardiovascular diseases.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with high accuracy. Molecular docking studies have shown that the chlorophenyl group plays a critical role in stabilizing interactions within enzyme active sites. Furthermore, pharmacokinetic modeling has provided insights into its absorption, distribution, metabolism, and excretion profiles, which are crucial for drug design.

Future Prospects

The continued exploration of CAS No. 954720-65-1's properties holds great promise for its application in therapeutic interventions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. As research evolves, this compound may pave the way for innovative treatments targeting complex diseases.

In conclusion, 1-(2-chlorophenyl)-3-{[1-(4-fluorophenyl)methyl]-5-oxopyrrolidin-3-yllmethyl}urea represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge research methodologies, positions it as a valuable asset in both academic and industrial settings.